Cas no 1427390-96-2 (Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester)

• Product Name: Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester
• CAS No: 1427390-96-2
• MF: C₈H₅BrClFO₂
• MW: 267.479504346848
• CID: 2197126
• Update Time: 2025-09-17

Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-3-fluoro-4-bromobenzoic acid
• Methyl 4-bromo-2-chloro-3-fluorobenzoate
• CID 130064465
• Benzoic acid, 4-bromo-2-chloro-3-fluoro-, methyl ester

• Inchi： 1S/C8H5BrClFO2/c1-13-8(12)4-2-3-5(9)7(11)6(4)10/h2-3H,1H3
• InChI Key： RWGNOLKSRUNRIF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC)=C(C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.675±0.06 g/cm3(Predicted)
• Boiling Point: 304.9±42.0 °C(Predicted)